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Compound of Interest

Compound Name: GSK2578215A

Cat. No.: B612099 Get Quote

For immediate implementation, this guide provides essential safety and logistical information

for the proper disposal of GSK2578215A, a potent and selective LRRK2 inhibitor. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

This document outlines the step-by-step process for the disposal of GSK2578215A in both

solid form and as a solution, tailored for researchers, scientists, and drug development

professionals. The information is compiled to build trust and provide value beyond the product

itself, ensuring safety and operational efficiency.

Chemical and Physical Properties
A summary of the key quantitative data for GSK2578215A is presented below for easy

reference.
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Property Value

Molecular Formula C₂₄H₁₈FN₃O₂

Molecular Weight 399.42 g/mol

CAS Number 1285515-21-0

Form Solid

Purity ≥98% (HPLC)

IC₅₀ (LRRK2 WT) ~10.9 nM

IC₅₀ (LRRK2 G2019S) ~8.9 nM

Solubility Soluble in DMSO to >75 mM

Storage (Solid) Store at -20°C

Storage (in solvent) Store at -80°C

Experimental Protocols: Disposal Procedures
The following protocols are based on safety data sheet information, which indicates that

GSK2578215A is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]

Therefore, it must be disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE) Required:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., nitrile).[1]

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: Use in a well-ventilated area.[1] For handling large quantities or

creating aerosols, a suitable respirator may be necessary.

Disposal of Solid GSK2578215A
Waste Collection:
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Place any unused or waste GSK2578215A solid into a clearly labeled, sealable hazardous

waste container.

The container should be specifically designated for solid chemical waste.

Labeling:

Label the container with "Hazardous Waste," the full chemical name "GSK2578215A," the

approximate quantity, and the date.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.[1]

Disposal:

Arrange for pickup and disposal by an approved waste disposal company. Do not dispose

of solid GSK2578215A in regular trash.[1]

Disposal of GSK2578215A in Solution (e.g., in DMSO)
Waste Collection:

Collect all solutions containing GSK2578215A in a dedicated, leak-proof, and clearly

labeled hazardous waste container for liquid chemical waste.

Indicate the solvent used (e.g., DMSO) on the label.

Avoid Drains:

Do not pour solutions containing GSK2578215A down the drain. This is crucial to prevent

release into the aquatic environment, where it is known to be very toxic.[1]

Labeling:

Label the liquid waste container with "Hazardous Waste," the full chemical name

"GSK2578215A," the solvent(s) and their approximate concentrations, and the date.
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Storage:

Store the sealed liquid waste container in a designated hazardous waste accumulation

area, ensuring it is segregated from incompatible waste streams.

Disposal:

Arrange for collection and disposal through your institution's environmental health and

safety office or a licensed chemical waste contractor.[1]

Decontamination of Labware
Glassware and other reusable lab equipment that have come into contact with

GSK2578215A should be decontaminated.

Rinse the equipment with a suitable solvent (e.g., ethanol or acetone) and collect the rinsate

as hazardous liquid waste.

After the initial solvent rinse, wash the labware thoroughly with soap and water.

Safe Handling and Disposal Workflow
The following diagram illustrates the decision-making process for the safe handling and

disposal of GSK2578215A.
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Caption: Workflow for the safe handling and disposal of GSK2578215A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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